Cas no 2171992-42-8 (2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine)

• Product Name: 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine
• CAS No: 2171992-42-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5566664
• PubChem ID: 165592937
• Update Time: 2025-06-14

2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2171992-42-8
• 2-(4-aminophenyl)-1-ethylpyrrolidin-3-amine
• EN300-1634109
• 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine

• Inchi： 1S/C12H19N3/c1-2-15-8-7-11(14)12(15)9-3-5-10(13)6-4-9/h3-6,11-12H,2,7-8,13-14H2,1H3
• InChI Key： VLJZURZIKWXFOO-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C1C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine

Comprehensive Overview of 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 2171992-42-8)

2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 2171992-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features an aminophenyl group attached to a pyrrolidine ring, which is further substituted with an ethyl group. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The growing interest in 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine is closely tied to its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for central nervous system (CNS) drugs, given its ability to interact with neurotransmitter systems. This aligns with current trends in neuroscience, where there is a high demand for compounds that can modulate dopamine, serotonin, and other key neurotransmitters. The compound's amine functionalities and aromatic ring structure contribute to its versatility in medicinal chemistry.

In addition to its pharmaceutical relevance, CAS No. 2171992-42-8 is also studied for its potential in material science. Its molecular framework allows for modifications that can enhance the properties of polymers or coatings, making it a subject of interest in industrial applications. This dual applicability—spanning both life sciences and material engineering—positions 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine as a compound with broad interdisciplinary significance.

From a synthetic perspective, the preparation of 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include reductive amination or palladium-catalyzed coupling, which are widely used in modern organic synthesis. The compound's purity and yield are critical factors, especially when it is intended for high-value applications such as drug development. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure quality control.

One of the most frequently asked questions about CAS No. 2171992-42-8 revolves around its stability and storage conditions. Like many amine-containing compounds, it is sensitive to oxidation and moisture, necessitating storage under inert atmospheres or at low temperatures. This aspect is particularly important for researchers and manufacturers who handle the compound in large quantities. Proper handling protocols are essential to maintain its integrity over time.

The environmental impact of 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine is another area of interest. As sustainability becomes a priority across industries, there is a growing need to assess the ecological footprint of chemical synthesis. Green chemistry principles, such as the use of biodegradable solvents or catalytic methods, are being explored to minimize waste and energy consumption during its production. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing.

In summary, 2-(4-Aminophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 2171992-42-8) is a compound of considerable scientific and industrial relevance. Its applications in pharmaceutical research, material science, and synthetic chemistry make it a subject of ongoing investigation. As research advances, its potential to contribute to breakthroughs in medicine and technology continues to expand, underscoring its importance in contemporary science.